Cas no 52950-20-6 ((2S)-2-(3-bromophenyl)-2-hydroxyacetic acid)
(2S)-2-(3-Bromophenyl)-2-hydroxyacetic acid is a chiral organic compound featuring a brominated phenyl group and a hydroxyl-substituted acetic acid moiety. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, where enantiomeric purity is critical. The 3-bromophenyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the hydroxyacetic acid functionality allows for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a versatile intermediate. High purity and well-defined stereochemistry ensure consistent performance in research and industrial processes.
52950-20-6 structure
Product Name:(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid
CAS No:52950-20-6
MF:C8H7BrO3
MW:231.043381929398
MDL:MFCD30437144
CID:4505490
PubChem ID:7015466
Update Time:2025-10-16
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 3-bromo-α-hydroxy-, (αS)-
- (2S)-2-(3-bromophenyl)-2-hydroxyacetic acid
- (s)-3-bromo-mandelic acid
- DTXSID701275241
- EN300-22128862
- SCHEMBL1786065
- CBEMVOYIUQADIA-ZETCQYMHSA-N
- Benzeneacetic acid, 3-bromo-alpha-hydroxy-, (alphaS)-
- (I+/-S)-3-Bromo-I+/--hydroxybenzeneacetic acid
- 52950-20-6
- (alphaS)-3-Bromo-alpha-hydroxybenzeneacetic acid
-
- MDL: MFCD30437144
- Inchi: 1S/C8H7BrO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m0/s1
- InChI Key: CBEMVOYIUQADIA-ZETCQYMHSA-N
- SMILES: BrC1=CC=CC(=C1)[C@@H](C(=O)O)O
Computed Properties
- Exact Mass: 229.95786g/mol
- Monoisotopic Mass: 229.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.5Ų
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22128862-0.05g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 0.05g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-22128862-0.1g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 0.1g |
$376.0 | 2023-09-16 | |
| Enamine | EN300-22128862-0.25g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 0.25g |
$538.0 | 2023-09-16 | |
| Enamine | EN300-22128862-0.5g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 0.5g |
$847.0 | 2023-09-16 | |
| Enamine | EN300-22128862-1.0g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 1g |
$1086.0 | 2023-06-03 | |
| Enamine | EN300-22128862-2.5g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 2.5g |
$2127.0 | 2023-09-16 | |
| Enamine | EN300-22128862-5.0g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 5g |
$3147.0 | 2023-06-03 | |
| Enamine | EN300-22128862-10.0g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 10g |
$4667.0 | 2023-06-03 | |
| Enamine | EN300-22128862-1g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 1g |
$1086.0 | 2023-09-16 | |
| Enamine | EN300-22128862-5g |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid |
52950-20-6 | 95% | 5g |
$3147.0 | 2023-09-16 |
(2S)-2-(3-bromophenyl)-2-hydroxyacetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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